Cas no 2137658-39-8 (1-methyl-4-4-(propan-2-yl)-1,3-thiazol-2-ylcyclohex-3-en-1-amine)

• Product Name: 1-methyl-4-4-(propan-2-yl)-1,3-thiazol-2-ylcyclohex-3-en-1-amine
• CAS No: 2137658-39-8
• MF: C₁₃H₂₀N₂S
• MW: 236.376301765442
• CID: 5609056
• PubChem ID: 165487751
• Update Time: 2025-10-29

1-methyl-4-4-(propan-2-yl)-1,3-thiazol-2-ylcyclohex-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-843671
• 1-methyl-4-[4-(propan-2-yl)-1,3-thiazol-2-yl]cyclohex-3-en-1-amine
• 2137658-39-8
• 1-methyl-4-4-(propan-2-yl)-1,3-thiazol-2-ylcyclohex-3-en-1-amine

• Inchi： 1S/C13H20N2S/c1-9(2)11-8-16-12(15-11)10-4-6-13(3,14)7-5-10/h4,8-9H,5-7,14H2,1-3H3
• InChI Key： XRQZGIVNESHCDP-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)C)N=C1C1=CCC(C)(CC1)N

Computed Properties

• Exact Mass: 236.13471982g/mol
• Monoisotopic Mass: 236.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-methyl-4-4-(propan-2-yl)-1,3-thiazol-2-ylcyclohex-3-en-1-amine

1-Methyl-4-(4-(Propan-2-Yl)-1,3-Thiazol-2-Yl)Cyclohex-3-En-1-Amine: A Comprehensive Overview

The compound 1-methyl-4-(4-(propan-2-yl)-1,3-thiazol-2-yl)cyclohex-3-en-1-amine (CAS No. 2137658-39-8) is a complex organic molecule with a unique structure that combines a cyclohexene ring, a thiazole moiety, and an amine group. This compound has garnered attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and material science. In this article, we will delve into the structural features, synthesis methods, and recent advancements in understanding its properties and uses.

The molecular structure of 1-methylcyclohexene amine is characterized by a cyclohexene ring substituted with a thiazole group at the 4-position and a methylamine group at the 1-position. The thiazole ring, which is fused with a sulfur atom, introduces unique electronic properties to the molecule. This combination of functional groups makes the compound highly versatile in terms of reactivity and potential applications. Recent studies have explored its role as a building block in medicinal chemistry, where it serves as a precursor for more complex bioactive molecules.

One of the key areas of research on this compound involves its synthesis and optimization. Traditional methods for synthesizing cyclohexene amine derivatives often involve multi-step reactions, including alkylation, cyclization, and functionalization. However, recent advancements have focused on developing more efficient and environmentally friendly synthesis routes. For instance, researchers have employed catalytic asymmetric synthesis to construct the chiral centers in the molecule, which is crucial for its biological activity.

The thiazole moiety in 1-methylcyclohexene amine plays a significant role in its chemical reactivity. Thiazoles are known for their ability to participate in various nucleophilic and electrophilic reactions due to their conjugated π-systems. This property has been exploited in designing new materials with tailored electronic properties. For example, studies have shown that incorporating this compound into polymer matrices can enhance their conductivity and stability under thermal stress.

In terms of biological applications, cyclohexene amine derivatives have been investigated for their potential as inhibitors of key enzymes involved in metabolic pathways. Recent research has demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, making it a promising lead compound for drug development. Additionally, its ability to act as an antioxidant has been explored in the context of combating oxidative stress-related diseases.

The integration of computational chemistry tools has significantly advanced our understanding of 1-methylcyclohexene amine's properties. Molecular docking studies have revealed that the compound can bind effectively to specific protein targets due to its complementary shape and electronic characteristics. These findings have provided valuable insights into its potential therapeutic applications and guided further experimental studies.

Another emerging area of interest is the use of this compound in nanotechnology. Its structural flexibility allows it to serve as a ligand for metal nanoparticles, enhancing their catalytic activity in various chemical reactions. Recent experiments have shown that gold nanoparticles functionalized with cyclohexene amine derivatives exhibit improved stability and reactivity towards hydrogenation reactions.

In conclusion, 1-methylcyclohexene amine (CAS No. 2137658-39-8) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as both a building block for advanced materials and a lead compound for drug discovery. As research continues to uncover new aspects of its properties and functionalities, this compound is poised to play an increasingly important role in both academic and industrial settings.